Cas no 1785-74-6 (10,11-Dihydro-dibenzoA,Dcyclohepten-5-one Oxime)

• Product Name: 10,11-Dihydro-dibenzoA,Dcyclohepten-5-one Oxime
• CAS No: 1785-74-6
• Molecular Formula: C₁₅H₁₃NO
• Molecular Weight: 223.26982
• CID: 143665
• PubChem ID: 15700

10,11-Dihydro-dibenzoA,Dcyclohepten-5-one Oxime Properties

Names and Identifiers

• 10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-one oxime
• 5H-Dibenzo[a,d]cyclohepten-5-one,10,11-dihydro-, oxime
• N-(5,6-dihydrodibenzo[2,1-b:2',1'-f][7]annulen-11-ylidene)hydroxylamine
• 10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-one oxime
• 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one oxime
• 10,11-dihydro-5H-dibenzo< a,d> cycloheptanone oxime
• 10,11-Dihydro-5H-dibenzo< a,d> cyclohepten-5
• 10,11-Dihydro-5H-dibenzo< a,d> cycloheptenon-(5)-oxim
• 11-(hydroxyimino)-5,6-dihydrodibenzo[a,d][7]annulene
• 5H-DIBENZO(a,d)CYCLOHEPTEN-5-ONE, 10,11-DIHYDRO-, OXIME
• AC1Q7DFD
• dibenzosuberone oxime
• EINECS 217-240-9
• A852204
• 5H-Dibenzo(A,D)Cyclohepten-5-One, 10,11-Dihydro-, Oxime;10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-one oxime
• 5H-Dibenzo[a, 10,11-dihydro-, oxime
• Dibenzo(a,d)cycloheptene, 10,11-dihydro-, 5-oxime
• Oprea1_690949
• 10,d]cyclohepten-5-one oxime
• Dibenzo[a, 10,11-dihydro-, 5-oxime
• BRN 2051951
• DTXSID00170494
• NS00025882
• N-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)hydroxylamine
• 1785-74-6
• 10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-oneoxime
• NSC86155
• AKOS022175198
• NSC 86155
• 5H-Dibenzo[a,d]cyclohepten-5-one, 10,11-dihydro-, oxime
• NSC-86155
• SCHEMBL7945985
• 10,11-Dihydro-Dibenzo[A,D]Cyclohepten-5-One Oxime
• CS-0448855
• BYNLMOBUYHLZQC-UHFFFAOYSA-N

• MDL： MFCD00021099
• InChIKey： BYNLMOBUYHLZQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H13NO/c17-16-15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)15/h1-8,17H,9-10H2
• SMILES： O/N=C1C2=CC=CC=C2CCC3=CC=CC=C\13

Computed Properties

• Exact Mass: 223.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 223.1
• Heavy Atom Count: 17
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 32.6A^2

Experimental Properties

• PSA: 32.59
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 364.56°C (rough estimate)
• Flash Point: 246.6°C
• Density: 1.0707 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes